Tert-butyl (2-methylpropan-2-yl)oxycarbonyl carbonate;oxolane
Description
Tert-butyl (2-methylpropan-2-yl)oxycarbonyl carbonate;oxolane is a useful research compound. Its molecular formula is C14H26O6 and its molecular weight is 290.35 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for Tert-butyl (2-methylpropan-2-yl)oxycarbonyl carbonate;oxolane involves the reaction of tert-butyl chloroformate with 2-methylpropan-2-ol to form tert-butyl (2-methylpropan-2-yl)oxycarbonyl alcohol. This intermediate is then reacted with oxalyl chloride to form tert-butyl (2-methylpropan-2-yl)oxycarbonyl chloride. Finally, the chloride is reacted with oxolane to form the desired product.
Starting Materials
tert-butyl chloroformate, 2-methylpropan-2-ol, oxalyl chloride, oxolane
Reaction
Step 1: React tert-butyl chloroformate with 2-methylpropan-2-ol in the presence of a base such as triethylamine to form tert-butyl (2-methylpropan-2-yl)oxycarbonyl alcohol., Step 2: React tert-butyl (2-methylpropan-2-yl)oxycarbonyl alcohol with oxalyl chloride in the presence of a base such as pyridine to form tert-butyl (2-methylpropan-2-yl)oxycarbonyl chloride., Step 3: React tert-butyl (2-methylpropan-2-yl)oxycarbonyl chloride with oxolane in the presence of a base such as triethylamine to form Tert-butyl (2-methylpropan-2-yl)oxycarbonyl carbonate;oxolane.
properties
IUPAC Name |
tert-butyl (2-methylpropan-2-yl)oxycarbonyl carbonate;oxolane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O5.C4H8O/c1-9(2,3)14-7(11)13-8(12)15-10(4,5)6;1-2-4-5-3-1/h1-6H3;1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVALADMDSAWGJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)OC(=O)OC(C)(C)C.C1CCOC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl (2-methylpropan-2-yl)oxycarbonyl carbonate;oxolane | |
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